Cas no 1207015-31-3 (2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207015-31-3
• MF: C₂₂H₁₅N₅O₂
• MW: 381.386803865433
• CID: 5392707
• Update Time: 2025-10-29

2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H15N5O2/c1-14-8-2-5-12-18(14)27-22(28)16-10-4-3-9-15(16)19(25-27)21-24-20(26-29-21)17-11-6-7-13-23-17/h2-13H,1H3
• InChI Key： OZBVCEQHFBILFS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=NC=CC=C3)N=2)=NN1C1=CC=CC=C1C

Additional information on 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Introduction to 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS No. 1207015-31-3)

2-(2-Methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, with the CAS number 1207015-31-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phthalazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is characterized by a central phthalazinone core linked to a substituted benzene ring and a pyridine-containing oxadiazole moiety. The presence of these functional groups imparts the compound with a high degree of structural complexity and chemical versatility. The methylphenyl substituent enhances lipophilicity, while the pyridine-containing oxadiazole moiety contributes to the compound's pharmacological profile by providing specific binding interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been shown to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies conducted by a team at the National Cancer Institute have indicated that 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one possesses significant anticancer activity against various human cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. This makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one have also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

The synthetic route for the preparation of 2-(2-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the phthalazinone core through condensation reactions and subsequent functionalization with the desired substituents. The use of efficient coupling reactions and mild reaction conditions ensures high yields and purity of the final product.

In conclusion, 2-(2-methylphenyl)-4-[3-(pyridin-2-yL)-1,2,4-Oxadiazol-l-yL]-l , ₂ -dihydrophthalazin-l -one (CAS No. 1207015 - 3 ₁ - ₃) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Ongoing research continues to explore its full therapeutic potential and to optimize its pharmacological properties for clinical use.